Cas no 108593-50-6 (1,1'-Biphenyl, 3-methoxy-2-methyl-)

• Product Name: 1,1'-Biphenyl, 3-methoxy-2-methyl-
• CAS No: 108593-50-6
• MF: C₁₄H₁₄O
• MW: 198.260364055634
• CID: 1185911
• PubChem ID: 10442725
• Update Time: 2025-04-20

1,1'-Biphenyl, 3-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3-methoxy-2-methyl-
• 1-methoxy-2-methyl-3-phenylbenzene
• 108593-50-6
• DTXSID20439954
• SCHEMBL4477977

• Inchi： 1S/C14H14O/c1-11-13(9-6-10-14(11)15-2)12-7-4-3-5-8-12/h3-10H,1-2H3
• InChI Key： DYOWOCJKTXVJRP-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C2C=CC=CC=2)=C1C

Computed Properties

• Exact Mass: 198.10452
• Monoisotopic Mass: 198.104465066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23